molecular formula C17H13NO2S2 B293218 2,6-Bis(phenylsulfinyl)pyridine

2,6-Bis(phenylsulfinyl)pyridine

Cat. No.: B293218
M. Wt: 327.4 g/mol
InChI Key: SKMZKZTZJOQKFN-UHFFFAOYSA-N
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Description

2,6-Bis(phenylsulfinyl)pyridine is a pyridine derivative featuring sulfinyl (–S(O)–) groups at the 2- and 6-positions, each bonded to a phenyl ring. This compound is structurally characterized by its electron-deficient pyridine core and electron-rich sulfinyl substituents, which confer unique redox and coordination properties.

Properties

Molecular Formula

C17H13NO2S2

Molecular Weight

327.4 g/mol

IUPAC Name

2,6-bis(benzenesulfinyl)pyridine

InChI

InChI=1S/C17H13NO2S2/c19-21(14-8-3-1-4-9-14)16-12-7-13-17(18-16)22(20)15-10-5-2-6-11-15/h1-13H

InChI Key

SKMZKZTZJOQKFN-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)S(=O)C2=NC(=CC=C2)S(=O)C3=CC=CC=C3

Canonical SMILES

C1=CC=C(C=C1)S(=O)C2=NC(=CC=C2)S(=O)C3=CC=CC=C3

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of 2,6-Disubstituted Pyridine Derivatives

Compound Name Substituents Key Properties/Applications Reference ID
2,6-Bis(phenylsulfinyl)pyridine Phenylsulfinyl (–S(O)Ph) Potential redox activity, ligand for catalysis
2,6-Bis(diphenylphosphino)pyridine Diphenylphosphino (–PPh₂) Strong σ-donor; forms stable metal complexes
2,6-Bis(benzyloxy)pyridine Benzyloxy (–OCH₂Ph) Electron-donating; used in organic synthesis
2,6-Bis(1-azaazulen-2-yl)pyridine 1-Azaazulenyl Strong emission in acidic media; pH-sensitive
2,6-Bis(5-(tert-butyl)-1H-pyrazol-3-yl)pyridine Pyrazolyl High An(III)/Ln(III) separation efficiency
2,6-Bis[(4R)-4-phenyl-2-oxazolinyl]pyridine Oxazolinyl Chiral ligand for asymmetric catalysis

Physical and Spectroscopic Properties

  • Emission Behavior: 2,6-Bis(1-azaazulen-2-yl)pyridine exhibits intense emission in H₂SO₄ (quantum yield >1 × 10⁻³%), contrasting with weak emission in neutral solvents like CH₃CN or EtOH . Sulfinyl and phosphino analogs lack reported luminescence, highlighting the unique role of azaazulene’s extended π-system.
  • Basicity: The pKa of 2,6-bis(1-azaazulen-2-yl)pyridine was determined via pH-dependent absorption titrations in 50% aqueous ethanol, revealing isosbestic points at 398 and 483 nm .

Research Findings and Data Tables

Table 2: Performance Metrics of Select Pyridine Derivatives

Compound Application Key Metric Value/Result Reference ID
2,6-Bis(5-(tert-butyl)-1H-pyrazol-3-yl)pyridine An(III)/Ln(III) separation SFAm(III)/Eu(III) ≈200
2,6-Bis(1-azaazulen-2-yl)pyridine Emission in H₂SO₄ Quantum yield (Φ) >1 × 10⁻³%
isoBu-BTP/SiO₂-P adsorbent Dy adsorption capacity Maximum adsorption (qₘ) ~15 mg/g
Pd/2,6-bis(oxazolinyl)pyridine complex Asymmetric allylic alkylation Stereoselectivity (E/Z) >20:1

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